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Compound of Interest

Compound Name: [4-(2-Furyl)phenyl]methanol

Cat. No.: B101486 Get Quote

Welcome to your essential guide for the safe handling and use of [4-(2-
Furyl)phenyl]methanol (CAS No. 17920-85-3). This document provides immediate, actionable

safety protocols and logistical plans tailored for researchers, scientists, and professionals in

drug development. Our aim is to empower you with the knowledge to work safely and

effectively, ensuring both personal protection and the integrity of your research. This guide

moves beyond a simple checklist, delving into the rationale behind each recommendation to

build a culture of safety and confidence in your laboratory.

Understanding the Hazard Profile
[4-(2-Furyl)phenyl]methanol is a light brown to brown solid organic compound.[1] A thorough

understanding of its hazard profile is the foundation of safe handling. According to safety data

sheets, this compound presents several health hazards:

Harmful if swallowed, inhaled, or in contact with skin.[2][3]

Causes serious eye irritation.[1][2][3]

Causes skin irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

These classifications necessitate a stringent approach to exposure control. The primary routes

of exposure are inhalation of the powder, direct skin or eye contact, and accidental ingestion.[4]
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All procedures must be designed to minimize or eliminate these risks.

Core Directive: Personal Protective Equipment
(PPE)
The selection of appropriate PPE is your first and most critical line of defense. The following

ensemble is mandatory when handling [4-(2-Furyl)phenyl]methanol.

PPE Component Specification Rationale

Hand Protection Nitrile rubber gloves

Provides a chemical-resistant

barrier to prevent skin contact

and irritation.[5] Always inspect

gloves for integrity before use

and wash hands thoroughly

after removal.

Eye & Face Protection
Chemical safety goggles or a

face shield

Essential for preventing eye

contact with dust particles or

splashes, which can cause

serious irritation.[5][6]

Standard safety glasses are

insufficient.

Respiratory Protection
NIOSH-approved N95 or P1

dust mask

Required when handling the

solid powder to prevent

inhalation of airborne particles

that can cause respiratory tract

irritation.[6] All weighing and

transfers of the solid should be

performed in a ventilated

enclosure.

Body Protection Standard laboratory coat
Protects skin and personal

clothing from contamination.[6]

This multi-layered PPE strategy ensures comprehensive protection against all potential

exposure routes. Remember, PPE is only effective when used correctly and consistently.
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Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic workflow is crucial for minimizing risk. The following diagram and procedural steps

outline the safe handling of [4-(2-Furyl)phenyl]methanol from receipt to disposal.
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Preparation & Engineering Controls

Handling the Compound

Cleanup & Disposal

1. Don Appropriate PPE

2. Verify Fume Hood Operation

3. Assemble All Equipment

4. Weigh Solid in Fume Hood

Begin Handling

5. Prepare Solution (Add Solvent to Solid)

6. Cap and Label Container

7. Decontaminate Work Area

Complete Experiment

8. Segregate & Label Waste

9. Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of [4-(2-Furyl)phenyl]methanol.
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Procedural Steps:

Preparation: Before handling the compound, ensure you are wearing the complete PPE

ensemble detailed in the table above.[6]

Engineering Controls: All manipulations involving the solid form of [4-(2-
Furyl)phenyl]methanol must be conducted in a certified chemical fume hood to control

airborne dust.[6] Verify the fume hood is functioning correctly before you begin.

Weighing and Transfer: Carefully weigh the required amount of the solid, minimizing the

generation of dust. Use a spatula for transfers and avoid pouring the powder.

Solution Preparation: When preparing solutions, always add the solvent to the solid to

prevent splashing and aerosolization.[6]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area, preferably at 2-8°C.[1][5] Ensure it is stored away from incompatible materials such as

strong oxidizing agents, strong acids, and strong reducing agents.[5]

Decontamination: After handling, thoroughly decontaminate all surfaces and equipment with

an appropriate solvent.

Emergency Response & First Aid
Preparedness is key to mitigating the consequences of an accidental exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation persists, consult a

physician.[5]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Get medical attention if symptoms occur.[3][5]
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Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce

vomiting. Call a poison center or doctor if you feel unwell.[3][5]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance
Proper disposal is a critical final step in the chemical handling workflow. All waste containing [4-
(2-Furyl)phenyl]methanol must be treated as hazardous chemical waste.

Waste Segregation: Do not mix this waste with other waste streams. Collect all solid

residues and contaminated consumables (e.g., gloves, weigh boats, wipes) in a designated,

sealed container.[7]

Liquid Waste: Collect any solutions containing the compound in a separate, compatible, and

clearly labeled waste container.[8] The container must have a tight-fitting cap and be kept

closed except when adding waste.[7][8]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and list all

chemical constituents.[8]

Disposal: Arrange for pickup and disposal through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal company.[5][9] Never pour

chemical waste down the drain.[8][10]

By adhering to these rigorous safety and handling protocols, you can confidently work with [4-
(2-Furyl)phenyl]methanol while ensuring your safety and the integrity of your scientific

endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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